Cas no 1783512-60-6 (3-Chloro-2-fluoro-5-methoxyphenol)

• Product Name: 3-Chloro-2-fluoro-5-methoxyphenol
• CAS No: 1783512-60-6
• MF: C₇H₆ClFO₂
• MW: 176.57
• CID: 5083104
• Update Time: 2026-03-01

3-Chloro-2-fluoro-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-5-methoxyphenol

• Inchi： 1S/C7H6ClFO2/c1-11-4-2-5(8)7(9)6(10)3-4/h2-3,10H,1H3
• InChI Key： WYAQRFCVZDDALW-UHFFFAOYSA-N
• SMILES： C1(=C(Cl)C=C(C=C1O)OC)F

Additional information on 3-Chloro-2-fluoro-5-methoxyphenol

Introduction to 3-Chloro-2-fluoro-5-methoxyphenol (CAS No. 1783512-60-6)

3-Chloro-2-fluoro-5-methoxyphenol, identified by its Chemical Abstracts Service (CAS) number 1783512-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the phenol class, characterized by its hydroxyl (-OH) group attached to an aromatic benzene ring. The presence of chloro (-Cl) and fluoro (-F) substituents, along with a methoxy (-OCH₃) group, endows 3-Chloro-2-fluoro-5-methoxyphenol with unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 3-Chloro-2-fluoro-5-methoxyphenol imparts distinct reactivity patterns that are exploited in synthetic chemistry. The chloro and fluoro groups are known to participate in various chemical transformations, including nucleophilic aromatic substitution (SNAr) reactions, which are pivotal in constructing more complex molecular architectures. Additionally, the methoxy group can serve as a protecting or activating group, depending on the reaction conditions. These features make 3-Chloro-2-fluoro-5-methoxyphenol a versatile building block for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3-Chloro-2-fluoro-5-methoxyphenol has emerged as a key intermediate in the synthesis of several promising candidates targeting various diseases. For instance, its derivatives have been explored in the development of antimicrobial agents, where the halogenated phenols exhibit potent activity against resistant bacterial strains. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, attributes that are highly desirable in drug design.

Moreover, the pharmaceutical industry has leveraged 3-Chloro-2-fluoro-5-methoxyphenol in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural motifs present in this compound allow for selective inhibition of specific kinases by modulating their binding pockets. Preclinical studies have demonstrated that certain derivatives of 3-Chloro-2-fluoro-5-methoxyphenol exhibit significant antitumor activity by disrupting signaling pathways involved in cell proliferation and survival.

The role of 3-Chloro-2-fluoro-5-methoxyphenol extends beyond oncology; it has also been investigated in the context of central nervous system (CNS) disorders. Researchers have synthesized analogs of this compound that target neurotransmitter receptors, offering potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to fine-tune the electronic properties of the aromatic ring through halogenation and methylation strategies has enabled the development of ligands with high selectivity and potency.

From a synthetic chemistry perspective, 3-Chloro-2-fluoro-5-methoxyphenol serves as a valuable precursor for constructing heterocyclic compounds. The introduction of nitrogen-containing heterocycles can further enhance the pharmacological properties of derivatives derived from this intermediate. For example, pyrrole and pyridine moieties have been incorporated into 3-Chloro-2-fluoro-5-methoxyphenol derivatives to improve their solubility and bioavailability while maintaining or enhancing their therapeutic effects.

The environmental impact and sustainability considerations are also integral to the research surrounding 3-Chloro-2-fluoro-5-methoxyphenol. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Catalytic methods, including transition metal-catalyzed reactions, have been employed to streamline the synthesis of this compound while adhering to principles of green chemistry. Such approaches not only improve efficiency but also align with global initiatives aimed at reducing the ecological footprint of pharmaceutical manufacturing.

In conclusion, 3-Chloro-2-fluoro-5-methoxyphenol (CAS No. 1783512-60-6) is a multifaceted compound with broad applications in medicinal chemistry and drug development. Its unique structural features enable the synthesis of bioactive molecules with diverse therapeutic potentials, ranging from antimicrobial agents to CNS-targeting drugs. As research continues to evolve, further exploration of this intermediate will undoubtedly yield novel insights and advancements in therapeutic innovation.